Cas no 96425-83-1 (N-Acetylneuraminic Acid Tetramer alpha(2-8))

• Product Name: N-Acetylneuraminic Acid Tetramer alpha(2-8)
• CAS No: 96425-83-1
• MF: C₄₄H₇₀N₄O₃₃
• MW: 1183.03361654282
• CID: 4774967
• PubChem ID: 146680236
• Update Time: 2026-02-26

N-Acetylneuraminic Acid Tetramer alpha(2-8) Chemical and Physical Properties

Names and Identifiers

• N-Acetylneuraminic Acid Tetramer alpha(2-8)
• 96425-83-1
• MFCD00216812

• Inchi： 1S/C44H70N4O33/c1-13(53)45-26(17(57)5-18(58)38(68)69)34(67)31(64)23(10-50)76-42(39(70)71)7-20(60)28(47-15(3)55)36(80-42)33(66)25(12-52)78-44(41(74)75)8-21(61)29(48-16(4)56)37(81-44)32(65)24(11-51)77-43(40(72)73)6-19(59)27(46-14(2)54)35(79-43)30(63)22(62)9-49/h17,19-37,49-52,57,59-67H,5-12H2,1-4H3,(H,45,53)(H,46,54)(H,47,55)(H,48,56)(H,68,69)(H,70,71)(H,72,73)(H,74,75)/t17-,19-,20-,21-,22+,23+,24+,25+,26+,27+,28+,29+,30+,31+,32+,33+,34+,35?,36?,37?,42?,43?,44?/m0/s1
• InChI Key： JQRLGFGDWUSYIF-ADZPKJRYSA-N
• SMILES： O1C(C(=O)O)(C[C@@H]([C@H](C1[C@@H]([C@@H](CO)OC1(C(=O)O)C[C@@H]([C@H](C([C@@H]([C@@H](CO)O)O)O1)NC(C)=O)O)O)NC(C)=O)O)O[C@H](CO)[C@H](C1[C@@H]([C@H](CC(C(=O)O)(O[C@H](CO)[C@H]([C@@H]([C@@H]([C@H](CC(C(=O)O)=O)O)NC(C)=O)O)O)O1)O)NC(C)=O)O

Computed Properties

• Exact Mass: 1182.3922307g/mol
• Monoisotopic Mass: 1182.3922307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 81
• Rotatable Bond Count: 30
• Complexity: 2230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -11.6
• Topological Polar Surface Area: 621

Additional information on N-Acetylneuraminic Acid Tetramer alpha(2-8)

N-Acetylneuraminic Acid Tetramer alpha(2-8): A Comprehensive Guide to Its Properties and Applications

The N-Acetylneuraminic Acid Tetramer alpha(2-8), with CAS No. 96425-83-1, is a significant oligosaccharide derivative that plays a crucial role in various biological processes. This compound, often referred to as a sialic acid tetramer, is gaining attention in the fields of glycobiology, immunology, and drug development due to its unique structural and functional properties. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel therapeutics and diagnostic tools.

Structurally, the N-Acetylneuraminic Acid Tetramer alpha(2-8) consists of four N-acetylneuraminic acid units linked via alpha(2-8) glycosidic bonds. This configuration is commonly found in natural polysaccharides, such as those present in bacterial capsular polysaccharides and human neural tissues. The compound's molecular weight and solubility make it suitable for various experimental and industrial applications. Its stability under physiological conditions further enhances its utility in biomedical research.

One of the most exciting applications of N-Acetylneuraminic Acid Tetramer alpha(2-8) is in the study of host-pathogen interactions. Many pathogens, including bacteria and viruses, utilize sialic acid-containing glycans to attach to host cells. By understanding the binding mechanisms of these tetramers, researchers can develop inhibitors that block pathogenic adhesion, offering new avenues for antiviral and antibacterial therapies. This is particularly relevant in the context of emerging infectious diseases, where traditional treatments may be ineffective.

In addition to its role in infectious diseases, the N-Acetylneuraminic Acid Tetramer alpha(2-8) is being explored for its potential in cancer immunotherapy. Sialic acid derivatives are known to modulate immune responses, and recent studies suggest that these tetramers could enhance the efficacy of cancer vaccines. By targeting specific immune checkpoints, they may help the body recognize and destroy tumor cells more effectively. This aligns with the growing interest in personalized medicine and targeted therapies.

The compound also holds promise in the field of neurodegenerative disease research. Sialic acid-containing glycans are abundant in the brain, and their dysregulation has been linked to conditions such as Alzheimer's disease and Parkinson's disease. The N-Acetylneuraminic Acid Tetramer alpha(2-8) could serve as a tool to study these mechanisms or even as a therapeutic agent to restore normal glycan function. This is a hot topic in neuroscience, where there is a pressing need for innovative treatments.

From a commercial perspective, the demand for high-quality N-Acetylneuraminic Acid Tetramer alpha(2-8) is on the rise. Pharmaceutical and biotechnology companies are investing in the synthesis and purification of this compound to support preclinical and clinical studies. Suppliers are now offering customized solutions, including labeled derivatives for tracking and analytical purposes. This trend reflects the broader growth of the glycobiology market, which is driven by advancements in glycomics and related technologies.

For researchers working with N-Acetylneuraminic Acid Tetramer alpha(2-8), proper handling and storage are essential to maintain its integrity. The compound should be stored at -20°C in a dry environment to prevent degradation. When dissolved in aqueous solutions, it is advisable to use buffers that mimic physiological conditions to ensure stability. These practical tips are often sought after by scientists new to glycobiology or those expanding their research into sialic acid chemistry.

Looking ahead, the N-Acetylneuraminic Acid Tetramer alpha(2-8) is poised to play a pivotal role in advancing our understanding of glycobiology and its applications in medicine. As research continues to uncover its multifaceted functions, this compound will likely become a staple in laboratories focused on immunology, neuroscience, and infectious diseases. Its versatility and biological relevance make it a valuable asset for both academic and industrial research.

In summary, the N-Acetylneuraminic Acid Tetramer alpha(2-8) (CAS No. 96425-83-1) is a fascinating molecule with wide-ranging implications for science and medicine. Whether you are investigating its role in disease mechanisms, developing new therapies, or exploring its commercial potential, this compound offers numerous opportunities for innovation. Stay tuned for future breakthroughs as the scientific community continues to unlock its full potential.